Cas no 2361658-12-8 (1-3-(morpholine-4-carbonyl)azetidin-1-ylprop-2-en-1-one)

• Product Name: 1-3-(morpholine-4-carbonyl)azetidin-1-ylprop-2-en-1-one
• CAS No: 2361658-12-8
• MF: C₁₁H₁₆N₂O₃
• MW: 224.256342887878
• CID: 5379824
• PubChem ID: 139015550
• Update Time: 2025-10-30

1-3-(morpholine-4-carbonyl)azetidin-1-ylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[3-(4-Morpholinylcarbonyl)-1-azetidinyl]-2-propen-1-one
• 1-3-(morpholine-4-carbonyl)azetidin-1-ylprop-2-en-1-one

• Inchi： 1S/C11H16N2O3/c1-2-10(14)13-7-9(8-13)11(15)12-3-5-16-6-4-12/h2,9H,1,3-8H2
• InChI Key： KKDLTKHFJXGNGX-UHFFFAOYSA-N
• SMILES： C(N1CC(C(N2CCOCC2)=O)C1)(=O)C=C

Experimental Properties

• Density: 1.240±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 473.4±45.0 °C(Predicted)
• pka: -1.01±0.20(Predicted)

Additional information on 1-3-(morpholine-4-carbonyl)azetidin-1-ylprop-2-en-1-one

Introduction to Compound CAS No. 2361658-12-8: 1-3-(morpholine-4-carbonyl)azetidin-1-ylprop-2-en-1-one

1-3-(morpholine-4-carbonyl)azetidin-1-ylprop-2-en-1-one, a compound with the CAS number 2361658-12-8, is a synthetic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of azetidinones, which are known for their diverse biological activities and potential therapeutic applications. The unique structure of this molecule, characterized by the presence of a morpholine carbonyl group and an azetidine ring, makes it a promising candidate for various drug development initiatives.

The chemical structure of 1-3-(morpholine-4-carbonyl)azetidin-1-ylprop-2-en-1-one can be described as follows: it consists of a propenone moiety attached to an azetidine ring, which is further functionalized with a morpholine carbonyl group. This combination of functional groups imparts specific physicochemical properties that are crucial for its biological activity. The morpholine carbonyl group, in particular, is known for its ability to form hydrogen bonds and interact with biological targets, enhancing the compound's binding affinity and selectivity.

Recent studies have highlighted the potential of 1-3-(morpholine-4-carbonyl)azetidin-1-ylprop-2-en-1-one in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 1-3-(morpholine-4-carbonyl)azetidin-1-ylprop-2-en-1-one can inhibit the aggregation of amyloid-beta peptides, which are implicated in Alzheimer's disease. This finding suggests that the compound may have potential as a disease-modifying agent in Alzheimer's therapy.

In addition to its neuroprotective properties, 1-3-(morpholine-4-carbonyl)azetidin-1-ylprop-2-en-1-one has also shown promise in cancer research. Preclinical studies have indicated that this compound can selectively target cancer cells by interfering with specific signaling pathways that are dysregulated in tumors. For example, a study published in Cancer Research found that 1-3-(morpholine-4-carbonyl)azetidin-1-ylprop-2-en-1-one can inhibit the activity of kinases involved in cell proliferation and survival, leading to reduced tumor growth and increased apoptosis in cancer cells.

The pharmacokinetic properties of 1-3-(morpholine-4-carbonyl)azetidin-1-ylpropenone have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it suitable for further development as a therapeutic agent. In particular, its high oral bioavailability and low toxicity profile are advantageous for drug formulation and clinical translation.

To further explore the therapeutic potential of 1-3-(morpholine-4-carbonyl)azetidin-1-ylpropenone, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in treating various diseases, including neurodegenerative disorders and cancer. Preliminary results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

In conclusion, CAS No. 2361658-12-8, or 1-3-(morpholine-4-carbonyl)azetidin-1-ypropenone, is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for drug development. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its use as a novel therapeutic agent.